Cas no 1393583-58-8 ([4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid)

• Product Name: [4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid
• CAS No: 1393583-58-8
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4908554
• Update Time: 2025-09-24

[4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid Chemical and Physical Properties

Names and Identifiers

• AB81536
• 2,4-Bis(trifluoromethyl)pyridine-6-acetic acid
• [4,6-BIS(TRIFLUOROMETHYL)PYRIDIN-2-YL]ACETIC ACID
• [4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid

• Inchi： 1S/C9H5F6NO2/c10-8(11,12)4-1-5(3-7(17)18)16-6(2-4)9(13,14)15/h1-2H,3H2,(H,17,18)
• InChI Key： IUXLDVVSODUJDO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C(CC(=O)O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on [4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid

Introduction to [4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic Acid (CAS No. 1393583-58-8)

[4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number 1393583-58-8, features a pyridine core substituted with two trifluoromethyl groups and an acetic acid moiety at the 2-position. The presence of these functional groups imparts distinct chemical characteristics, making it a valuable candidate for further exploration in drug discovery and material science.

The trifluoromethyl group is a key structural feature that influences the electronic properties and metabolic stability of the molecule. In pharmaceutical chemistry, trifluoromethyl groups are frequently incorporated into drug candidates because they can enhance binding affinity, metabolic stability, and overall pharmacological activity. The dual substitution at the 4- and 6-positions of the pyridine ring further modulates the electronic distribution and reactivity of [4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid, potentially enabling diverse chemical transformations and functionalization strategies.

[4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid has been studied in various contexts, including its role as a building block for more complex molecules. Researchers have explored its reactivity in cross-coupling reactions, where it can serve as a precursor for synthesizing heterocyclic compounds with enhanced biological activity. The acetic acid side chain provides a reactive site for further derivatization, allowing chemists to tailor the molecule for specific applications.

Recent studies have highlighted the potential of [4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid in developing novel therapeutic agents. Its structural motif is reminiscent of several bioactive compounds that have shown promise in preclinical and clinical trials. For instance, pyridine derivatives with similar substitutions have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The trifluoromethyl groups in [4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid may contribute to its ability to interact with biological targets in a manner similar to these known active ingredients.

The compound's stability under various conditions makes it suitable for industrial applications as well. In agrochemicals, for example, derivatives of pyridine with trifluoromethyl groups are often used in the development of pesticides and herbicides due to their resistance to degradation and effectiveness in target organisms. The acetic acid moiety can be further functionalized to enhance solubility or bioavailability, making [4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid a versatile intermediate in synthetic chemistry.

Advances in computational chemistry have also enabled more efficient exploration of the potential applications of [4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid. Molecular modeling studies can predict how this compound might interact with biological receptors or enzymes, providing insights into its pharmacological profile before experimental synthesis is undertaken. Such computational approaches are increasingly integral to modern drug discovery pipelines, reducing the time and cost associated with developing new therapeutics.

In conclusion, [4,6-Bis(trifluoromethyl)pyridin-2-YL]acetic acid (CAS No. 1393583-58-8) represents a promising compound with diverse potential applications in pharmaceuticals and agrochemicals. Its unique structural features, particularly the presence of multiple trifluoromethyl groups and an acetic acid side chain, make it a valuable scaffold for further chemical innovation. As research continues to uncover new methodologies for functionalizing this molecule, its role in developing next-generation bioactive compounds is likely to expand significantly.